Cas no 1445951-24-5 (tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate)
tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate is a versatile spirocyclic compound featuring a unique 6-oxa-2-azaspiro[4.5]decane scaffold. Its structure combines an amine-functionalized methyl group at the 7-position with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, enhancing stability and handling during synthetic applications. The spirocyclic framework offers conformational rigidity, making it valuable in medicinal chemistry for designing constrained analogs or peptidomimetics. The Boc group allows selective deprotection under mild acidic conditions, enabling further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including CNS-targeting drugs or enzyme inhibitors, where its structural features can improve binding affinity or metabolic stability. Its balanced lipophilicity and polarity also contribute to favorable pharmacokinetic properties in drug development.
![tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate structure](https://ossimg.kuujia.com/scimg/1446000/1445951-24-5x500.png)
1445951-24-5 structure
Product Name:tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
CAS No:1445951-24-5
MF:C14H26N2O3
MW:270.367844104767
CID:4605152
Update Time:2025-07-02
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-Butyl 7-(Aminomethyl)-6-Oxa-2-Azaspiro[4.5]Decane-2-Carboxylate(WX101068)
- Tert-Butyl 7-(Aminomethyl)-6-Oxa-2-Azaspiro[4.5]Decane-2-Carboxylate
- tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
-
- Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-7-14(10-16)6-4-5-11(9-15)18-14/h11H,4-10,15H2,1-3H3
- InChI Key： UNNUUBYWUTWBAH-UHFFFAOYSA-N
- SMILES： C1C2(CCCC(CN)O2)CCN1C(OC(C)(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM209744-1g |
tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 97% | 1g |
$1683 | 2021-08-04 | |
| Chemenu | CM209744-1g |
tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 97% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD571094-1g |
tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 98% | 1g |
￥8120.0 | 2023-04-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-100MG |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 100MG |
￥ 1,366.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-250MG |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 250MG |
￥ 2,191.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-500MG |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 500MG |
￥ 3,643.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-1G |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 1g |
￥ 5,464.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-5G |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 5g |
￥ 16,394.00 | 2023-04-04 | |
| Enamine | EN300-738797-1.0g |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 1g |
$0.0 | 2023-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00364-100mg |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate |
1445951-24-5 | 95% | 100mg |
￥1365.0 | 2024-04-24 |
tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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